4-(5,7-Dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]dec-2-YL)-1,3-benzenediol

• Molecular Formula: C16H22N2O2
• Molecular Weight: 274.36 g/mol
• IUPAC Name: 4-(5,7-dimethyl-1,3-diazatricyclo[3.3.1.13,7]decan-2-yl)benzene-1,3-diol
• InChI: InChI=1S/C16H22N2O2/c1-15-6-16(2)9-17(7-15)14(18(8-15)10-16)12-4-3-11(19)5-13(12)20/h3-5,14,19-20H,6-10H2,1-2H3
• InChI Key: TXTZCDXNELKGRQ-UHFFFAOYSA-N
• Canonical SMILES: CC12CC3(CN(C1)C(N(C2)C3)C4=C(C=C(C=C4)O)O)C

Description

4-(5,7-Dimethyl-1,3-diazatricyclo[3311~3,7~]dec-2-YL)-1,3-benzenediol is a complex organic compound characterized by its unique tricyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(5,7-Dimethyl-1,3-diazatricyclo[3311~3,7~]dec-2-YL)-1,3-benzenediol typically involves multi-step organic reactionsSpecific reaction conditions, such as temperature, pressure, and the use of catalysts, are crucial to ensure the desired product yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. Techniques such as continuous flow reactors and automated synthesis can be employed to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

4-(5,7-Dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]dec-2-YL)-1,3-benzenediol can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce specific functional groups, altering the compound’s properties.

Substitution: This reaction can replace one functional group with another, potentially enhancing the compound’s reactivity or stability.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as solvent choice, temperature, and pH are critical to achieving the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction could produce alcohols or amines .

Scientific Research Applications

4-(5,7-Dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]dec-2-YL)-1,3-benzenediol has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: It can be used to investigate biological pathways and interactions at the molecular level.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(5,7-Dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]dec-2-YL)-1,3-benzenediol involves its interaction with specific molecular targets and pathways. These interactions can modulate biological processes, leading to various effects. The compound’s unique structure allows it to bind selectively to certain proteins or enzymes, influencing their activity and function.

Comparison with Similar Compounds

Similar Compounds

• 5,7-Diphenyl-1,3-diazatricyclo[3.3.1.1(3,7)]decan-6-one
• 4-(5,7-Dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]dec-2-yl)aniline

Uniqueness

Compared to similar compounds, 4-(5,7-Dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]dec-2-YL)-1,3-benzenediol stands out due to its specific functional groups and structural configuration.